Cas no 355382-09-1 ((2,5-difluorobenzyl)(2,3-dimethoxybenzyl)amine)

(2,5-difluorobenzyl)(2,3-dimethoxybenzyl)amine structure
355382-09-1 structure
Product Name:(2,5-difluorobenzyl)(2,3-dimethoxybenzyl)amine
CAS No:355382-09-1
MF:C16H17F2NO2
MW:293.30849146843
CID:3070090
PubChem ID:791899
Update Time:2025-04-21

(2,5-difluorobenzyl)(2,3-dimethoxybenzyl)amine Chemical and Physical Properties

Names and Identifiers

    • (2,5-difluorobenzyl)(2,3-dimethoxybenzyl)amine
    • Oprea1_310842
    • Z635826664
    • 1-(2,5-difluorophenyl)-N-(2,3-dimethoxybenzyl)methanamine
    • AKOS000546224
    • STK025636
    • Oprea1_163402
    • N-[(2,5-difluorophenyl)methyl]-1-(2,3-dimethoxyphenyl)methanamine
    • AB00089052-01
    • N-(2,5-difluorobenzyl)(2,3-dimethoxyphenyl)methanamine
    • AG-690/11822513
    • 355382-09-1
    • Inchi: 1S/C16H17F2NO2/c1-20-15-5-3-4-11(16(15)21-2)9-19-10-12-8-13(17)6-7-14(12)18/h3-8,19H,9-10H2,1-2H3
    • InChI Key: ZTTSNVWJFLVUJG-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1CNCC1C=CC=C(C=1OC)OC)F

Computed Properties

  • Exact Mass: 293.12273511Da
  • Monoisotopic Mass: 293.12273511Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 30.5Ų
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